Cas no 497924-78-4 (2-Thiophenecarboxylic acid, 4-(4-chlorophenyl)-5-methyl-)

• Product Name: 2-Thiophenecarboxylic acid, 4-(4-chlorophenyl)-5-methyl-
• CAS No: 497924-78-4
• MF: C₁₂H₉ClO₂S
• MW: 252.716661214828
• CID: 1534913
• Update Time: 2024-08-23

2-Thiophenecarboxylic acid, 4-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(4-chlorophenyl)-5-methyl-

• Inchi： 1S/C12H9ClO2S/c1-7-10(6-11(16-7)12(14)15)8-2-4-9(13)5-3-8/h2-6H,1H3,(H,14,15)
• InChI Key： VMOAISGZRQXRMI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C)=C(C2=CC=C(Cl)C=C2)C=1

Computed Properties

• Exact Mass: 252.00127

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 375.4±42.0 °C(Predicted)
• PSA: 37.3
• pka: 3?+-.0.10(Predicted)